Cas no 1806870-70-1 (Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate)

Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate is a versatile heterocyclic compound featuring a pyridine core with functional groups that enhance its reactivity and utility in synthetic chemistry. The presence of a difluoromethyl group at the 5-position and a chloro substituent at the 6-position contributes to its electrophilic character, making it a valuable intermediate for pharmaceutical and agrochemical applications. The ester moiety at the 3-position allows for further derivatization, facilitating its use in cross-coupling reactions or nucleophilic substitutions. Its structural features make it particularly suitable for constructing complex molecules, including bioactive compounds with potential applications in medicinal chemistry.
Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate structure
1806870-70-1 structure
Product name:Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate
CAS No:1806870-70-1
MF:C8H6ClF2NO3
MW:237.587948322296
CID:4871218

Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate
    • Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate
    • Inchi: 1S/C8H6ClF2NO3/c1-15-8(14)4-2-3(6(10)11)5(9)12-7(4)13/h2,6H,1H3,(H,12,13)
    • InChI Key: DOEWDNJXECZZKQ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(F)F)C=C(C(=O)OC)C(N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 376
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55.4

Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029048153-1g
Methyl 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate
1806870-70-1 97%
1g
$3,069.40 2022-03-31
Alichem
A029048153-250mg
Methyl 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate
1806870-70-1 97%
250mg
$1,008.00 2022-03-31
Alichem
A029048153-500mg
Methyl 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate
1806870-70-1 97%
500mg
$1,564.80 2022-03-31

Additional information on Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate

Recent Advances in the Study of Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate (CAS: 1806870-70-1)

Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate (CAS: 1806870-70-1) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly as a key intermediate in the preparation of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient synthesis of Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate via a multi-step reaction sequence involving chlorination and difluoromethylation. The compound's structural elucidation was confirmed using NMR spectroscopy and X-ray crystallography, revealing its unique electronic properties and potential for further functionalization.

In another recent investigation, researchers explored the compound's role as a precursor in the synthesis of kinase inhibitors. The study demonstrated that modifications to the pyridine core, particularly at the 6-chloro and 5-difluoromethyl positions, could enhance binding affinity to specific kinase targets. This finding underscores the compound's versatility in medicinal chemistry applications.

Furthermore, Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate has been investigated for its potential antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited moderate activity against Gram-positive bacteria, suggesting its utility in the development of new antibacterial agents.

Ongoing research is also examining the compound's metabolic stability and pharmacokinetic properties. Preliminary data indicate that the difluoromethyl group contributes to improved metabolic stability compared to non-fluorinated analogs, making it a promising scaffold for drug development.

In conclusion, Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate (CAS: 1806870-70-1) represents a valuable building block in medicinal chemistry with diverse applications. Its synthetic accessibility, structural features, and biological potential make it a compound of continued interest in the search for novel therapeutics. Future studies are expected to explore its utility in additional therapeutic areas and optimize its properties for clinical development.

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